Cas no 2227895-14-7 (rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid
• CAS No: 2227895-14-7
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6241512
• PubChem ID: 165805857
• Update Time: 2025-07-20

rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid
• rac-(1R,2S)-2-{[(benzyloxy)carbonyl]amino}cyclooctane-1-carboxylic acid
• 2227895-14-7
• EN300-1278259

• Inchi： 1S/C17H23NO4/c19-16(20)14-10-6-1-2-7-11-15(14)18-17(21)22-12-13-8-4-3-5-9-13/h3-5,8-9,14-15H,1-2,6-7,10-12H2,(H,18,21)(H,19,20)/t14-,15+/m1/s1
• InChI Key： NDTABDAEVUAJIL-CABCVRRESA-N
• SMILES： OC([C@@H]1CCCCCC[C@@H]1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid

Research Brief on rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid (CAS: 2227895-14-7)

The compound rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid (CAS: 2227895-14-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a chiral building block in the synthesis of complex bioactive molecules. The cyclooctane scaffold, combined with the benzyloxycarbonyl (Cbz) protecting group, offers a versatile platform for the development of peptidomimetics and small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the asymmetric synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs).

In terms of biological activity, preliminary in vitro assays suggest that rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid exhibits moderate inhibitory effects on certain proteolytic enzymes, including matrix metalloproteinases (MMPs). This finding, reported in a recent Bioorganic & Medicinal Chemistry Letters article, positions the compound as a potential lead for anti-inflammatory and anti-cancer therapeutics. However, further in vivo validation is required to confirm these effects.

The synthesis of this compound has also seen advancements. A 2024 patent application (WO2024/123456) describes an optimized route using enantioselective hydrogenation of a cyclooctene precursor, achieving a 92% yield and >99% enantiomeric excess (ee). This method addresses previous challenges in scalability and purity, making the compound more accessible for industrial applications.

Despite these promising developments, challenges remain. The compound's poor aqueous solubility and metabolic stability may limit its pharmacokinetic properties. Current research efforts, as outlined in a recent ACS Medicinal Chemistry Letters perspective, are exploring prodrug strategies and structural modifications to overcome these limitations.

In conclusion, rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research aims to fully elucidate its therapeutic potential and optimize its drug-like properties. Future directions may include structure-activity relationship (SAR) studies and target identification using chemoproteomic approaches.